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Compound of Interest

Compound Name: Lb-102

CAS No.: 2227154-23-4

Cat. No.: B10860205

Get Quote

FOR IMMEDIATE RELEASE

Providing essential guidance for researchers, scientists, and drug development professionals,

this document outlines the proper disposal procedures for Lb-102, a novel benzamide

antipsychotic currently under investigation.[1] Adherence to these protocols is critical for

ensuring laboratory safety and minimizing environmental impact.

Lb-102, also known as N'-methylamisulpride, is a small molecule drug being investigated for

the treatment of schizophrenia.[1][2][3] As with any investigational compound, responsible

handling and disposal are paramount.

Chemical and Physical Properties of Lb-102
A summary of the key chemical and physical properties of Lb-102 is provided below to inform

safe handling and disposal practices.
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Property Value Source

Molecular Formula C₁₈H₂₉N₃O₄S [2][4]

Molecular Weight 383.51 g/mol [4]

IUPAC Name

N-[(1-ethylpyrrolidin-2-

yl)methyl]-5-ethylsulfonyl-2-

methoxy-4-

(methylamino)benzamide

[2]

CAS Number 2227154-23-4 [2]

Safety and Hazard Information
Lb-102 is classified under the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS) with the following hazard statement:

H302: Harmful if swallowed[2]

This classification necessitates careful handling to avoid ingestion and dictates that the

compound and its containers be treated as hazardous waste.
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Step-by-Step Disposal Procedures for Lb-102
The following procedures are based on standard laboratory practices for the disposal of

harmful chemical waste and should be performed in accordance with all applicable federal,

state, and local regulations.

1. Personal Protective Equipment (PPE):
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Always wear appropriate PPE, including safety glasses, chemical-resistant gloves, and a lab

coat, when handling Lb-102 and its waste.

2. Segregation of Waste:

Solid Waste: All solid materials contaminated with Lb-102, such as unused compound,

contaminated personal protective equipment (gloves, etc.), weighing papers, and disposable

labware, must be collected in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Solutions containing Lb-102 should be collected in a separate, sealed, and

clearly labeled hazardous waste container for organic or chemical waste. Do not mix with

aqueous waste unless specifically permitted by your institution's environmental health and

safety (EHS) office.

Sharps Waste: Any sharps, such as needles or contaminated glassware, must be disposed

of in a designated, puncture-resistant sharps container labeled for hazardous chemical

waste.

3. Waste Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "Lb-102," and the specific hazard (e.g., "Harmful if Swallowed"). Follow your

institution's specific labeling requirements.

4. Storage of Waste:

Store hazardous waste containers in a designated, secure area away from general

laboratory traffic. Ensure containers are sealed to prevent spills or volatilization.

5. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

office or a licensed hazardous waste disposal contractor. Do not dispose of Lb-102 down the

drain or in regular trash.

Experimental Workflow for Lb-102 Disposal
The following diagram illustrates the logical workflow for the proper disposal of Lb-102 waste.
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Caption: Logical workflow for the proper disposal of Lb-102.

By adhering to these procedures, researchers can ensure the safe and environmentally

responsible disposal of Lb-102, contributing to a culture of safety and excellence in the

laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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